N-[2-Methoxy-6-(trifluoromethoxy)phenyl]prop-2-enamide

• IUPAC Name: N-[2-methoxy-6-(trifluoromethoxy)phenyl]prop-2-enamide
• InChI: InChI=1S/C11H10F3NO3/c1-3-9(16)15-10-7(17-2)5-4-6-8(10)18-11(12,13)14/h3-6H,1H2,2H3,(H,15,16)
• InChI Key: XKZZJXYIXDJGLS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC(F)(F)F)NC(=O)C=C
• Molecular Formula: C11H10F3NO3
• Molecular Weight: 261.20 g/mol

Description

“N-[2-Methoxy-6-(trifluoromethoxy)phenyl]prop-2-enamide” is a complex organic compound. It contains a prop-2-enamide group (also known as acrylamide), which is attached to a phenyl ring. The phenyl ring is substituted with methoxy and trifluoromethoxy groups at the 2nd and 6th positions respectively.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the prop-2-enamide group, the introduction of the methoxy and trifluoromethoxy groups, and the coupling of these groups to the phenyl ring. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the prop-2-enamide group attached to a phenyl ring, which is further substituted with methoxy and trifluoromethoxy groups. The presence of these groups would likely have significant effects on the compound’s physical and chemical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the methoxy and trifluoromethoxy groups might increase its lipophilicity, while the prop-2-enamide group could potentially form hydrogen bonds.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use or biological activity. For example, if it were a drug, its mechanism of action might involve interaction with specific biological targets such as enzymes or receptors.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and environmental impact. Without specific data, it’s difficult to provide a detailed safety and hazard analysis.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, investigation of its potential biological activity, and assessment of its safety and environmental impact.